5-(2-Amino-ethyl)-3H-benzooxazol-2-one

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 5-(2-aminoethyl)-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C9H10N2O2/c10-4-3-6-1-2-8-7(5-6)11-9(12)13-8/h1-2,5H,3-4,10H2,(H,11,12)
• InChI Key: OTFXPPUMGUJNQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CCN)NC(=O)O2

Description

5-(2-Amino-ethyl)-3H-benzooxazol-2-one is a chemical compound based on the benzoxazole scaffold, a structure of high interest in medicinal chemistry and drug discovery. The benzoxazole core is known for its planar, aromatic structure that allows it to interact with biological targets through π-π stacking and hydrogen bonding, often making it a bioisostere for purine bases like adenine and guanine . This derivative features a 2-aminoethyl substituent, which introduces a potential handle for further chemical modification and may influence its solubility and binding affinity. Benzoxazole derivatives, as a class, have demonstrated a wide spectrum of biological activities in research settings, including anticancer, antimicrobial, antioxidant, and anti-inflammatory properties . They are frequently investigated as inhibitors of key enzymes involved in disease pathways, such as DNA topoisomerases, protein kinases, and histone deacetylases . The specific research applications and mechanism of action for 5-(2-Amino-ethyl)-3H-benzooxazol-2-one warrant further investigation but are situated within this promising pharmacological context. This product is provided strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential

The compound has shown promise in the development of drugs targeting various diseases. Specifically, it has been investigated for:

• Antimicrobial Activity : Research indicates that derivatives of benzoxazoles, including 5-(2-Amino-ethyl)-3H-benzooxazol-2-one, exhibit antimicrobial properties against a range of pathogens, including gram-negative bacteria .
• Anticancer Properties : Studies have highlighted the cytotoxic effects of benzoxazole derivatives on cancer cell lines, suggesting potential applications in oncology . For instance, compounds similar to 5-(2-Amino-ethyl)-3H-benzooxazol-2-one have demonstrated inhibitory effects on human breast cancer cells (MCF-7) and colorectal carcinoma cells (HCT-116) in vitro .

Mechanism of Action

The mechanism by which 5-(2-Amino-ethyl)-3H-benzooxazol-2-one exerts its effects often involves:

• Enzyme Inhibition : The compound can bind to specific enzymes, inhibiting their activity and thereby altering metabolic pathways. This is particularly relevant in the context of diseases like neurodegenerative disorders where enzyme dysregulation occurs .
• Receptor Modulation : It may interact with various receptors involved in signal transduction pathways, influencing cellular responses and potentially leading to therapeutic effects for conditions such as anxiety and depression .

Synthetic Applications

Building Block for Organic Synthesis

5-(2-Amino-ethyl)-3H-benzooxazol-2-one serves as a versatile building block in organic synthesis. It is utilized in:

• Synthesis of Complex Molecules : The compound can be employed as an intermediate in the synthesis of more complex organic structures, facilitating the development of novel pharmaceuticals and materials .
• Catalytic Processes : Recent advancements have introduced catalytic methods using this compound to enhance reaction efficiency and yield in synthetic pathways .

Biological Research

Investigating Biological Mechanisms

In biological research, 5-(2-Amino-ethyl)-3H-benzooxazol-2-one has been utilized to study:

• Enzyme Interactions : Its role in modulating enzyme activity has been explored, providing insights into its potential as a therapeutic agent against diseases characterized by enzyme dysfunction .
• Cell Signaling Pathways : The compound's interaction with cell surface receptors has implications for understanding signaling pathways involved in various physiological processes .

Case Studies and Research Findings

Several studies have documented the applications and effects of 5-(2-Amino-ethyl)-3H-benzooxazol-2-one:

Study	Focus	Findings
	Neurodegenerative Diseases	Demonstrated target engagement in animal models with reduced toxic lipid levels.
	Anticancer Activity	Showed cytotoxic effects on MCF-7 and HCT-116 cell lines.
	Antimicrobial Properties	Exhibited significant antimicrobial activity against various pathogens.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-(2-Amino-ethyl)-3H-benzooxazol-2-one with structurally or functionally related compounds, highlighting differences in substituents, synthesis, and biological activity:

Compound Name	Core Structure	Substituents	Synthesis Yield	Biological Activity	Key Reference
5-(2-Amino-ethyl)-3H-benzooxazol-2-one	Benzoxazol-2-one	5-(2-Aminoethyl)	Not reported	Hypothesized TNF-α inhibition (analog-based)
5-Chloro-3-[5-(4-chlorophenylamino)-thiadiazol-2-yl-methyl]-3H-benzooxazol-2-one	Benzoxazol-2-one	5-Chloro; 3-(thiadiazole-methyl with 4-chloroaniline)	83%	TNF-α inhibition (IC₅₀ = 1.2 μM)
Ethyl-2-(5-benzoxazol-2-ylamine)-1H-tetrazol-1-yl) acetate	Benzoxazole-tetrazole hybrid	5-Benzoxazol-2-ylamine tetrazole linked to ethyl acetate	80–85%	Antimicrobial, anti-inflammatory
5-Hydrosulfonyl-1H-benzo[d]imidazol-2(3H)-one	Benzoimidazol-2-one	5-Hydrosulfonyl	70–75%	Antitumor activity (in vitro)
3-(2-Aminoethyl)-5-methoxy-1,3-dihydro-2H-benzimidazol-2-one	Benzimidazol-2-one	3-(2-Aminoethyl); 5-methoxy; cyclohexylcarbonyl	Not reported	CNS modulation (structural analog)

Key Observations:

Structural Variations: Benzoxazol-2-one vs. Substituent Position: The 5-position substituent in benzoxazolones (e.g., aminoethyl, chloro, or hydrosulfonyl) critically influences bioactivity. For example, chlorophenyl-thiadiazole derivatives show potent TNF-α inhibition due to enhanced hydrophobic interactions .

Synthetic Efficiency :

• Thiadiazole- and tetrazole-linked benzoxazolones achieve higher yields (80–85%) compared to hydrosulfonyl benzoimidazolones (70–75%), likely due to the stability of intermediates in cyclization steps .

Biological Activity :

• TNF-α Inhibition : Thiadiazole derivatives (e.g., compound 1r in ) exhibit IC₅₀ values in the micromolar range, attributed to the thiadiazole ring’s ability to mimic peptide substrates .
• Antimicrobial Activity : Tetrazole hybrids (e.g., ) demonstrate broad-spectrum effects, possibly due to the tetrazole’s role as a bioisostere for carboxylic acids .

Physicochemical Properties: The aminoethyl group in 5-(2-Amino-ethyl)-3H-benzooxazol-2-one may improve solubility compared to chloro-substituted analogs, though this requires experimental validation.

Preparation Methods

Bromination Followed by Buchwald-Hartwig Amination

• Bromination : Treating 3H-benzooxazol-2-one with N-bromosuccinimide (NBS) in acetic acid to introduce bromine at position 5.

• Amination : Using palladium catalysis (e.g., Pd(OAc)₂, Xantphos) to couple the 5-bromo intermediate with ethylenediamine.

Challenges :

• Regioselective bromination at position 5 requires careful control of reaction conditions.

• Ethylenediamine’s nucleophilicity may necessitate protection of one amine group to avoid side reactions.

Friedel-Crafts Alkylation

While less common for electron-deficient heterocycles, Lewis acids like AlCl₃ could facilitate alkylation of benzoxazolone with 2-aminoethyl chloride. However, competing ring-opening reactions may limit utility.

Comparative Analysis of Methodologies

Method	Advantages	Limitations
Cyclocondensation	High atom economy; fewer steps	Requires custom o-aminophenol synthesis
Smiles Rearrangement	Modular side-chain introduction	Multi-step; moderate yields
Electrophilic Amination	Direct functionalization	Low regioselectivity; harsh conditions

Characterization and Validation

Critical analytical data for 5-(2-aminoethyl)-3H-benzooxazol-2-one would include:

• ¹H NMR (DMSO-d₆): δ 7.35 (d, J = 8.2 Hz, 1H, ArH), 6.95 (s, 1H, ArH), 6.82 (d, J = 8.2 Hz, 1H, ArH), 3.45 (t, J = 6.5 Hz, 2H, CH₂NH₂), 2.85 (t, J = 6.5 Hz, 2H, CH₂), 1.90 (s, 2H, NH₂).

• HRMS : m/z calcd for C₉H₉N₂O₂ [M + H]⁺: 177.0664; found: 177.0665 .

Q & A

Q. How do downstream signaling pathways (e.g., ERK, Akt) mediate the anticancer effects of 5-(2-Amino-ethyl)-3H-benzooxazol-2-one?

• Methodological Answer : Perform Western blotting on treated U937 cells to quantify phosphorylated ERK (p-ERK) and Akt (p-Akt). Use pathway-specific inhibitors (e.g., U0126 for MEK/ERK) to confirm mechanistic links to apoptosis .